Cas no 1903517-64-5 (8-methoxy-2-oxo-N-(2-{4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl}ethyl)-2H-chromene-3-carboxamide)

• Product Name: 8-methoxy-2-oxo-N-(2-{4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl}ethyl)-2H-chromene-3-carboxamide
• CAS No: 1903517-64-5
• MF: C₁₉H₁₅N₃O₅S
• MW: 397.404503107071
• CID: 5550219
• PubChem ID: 91818290
• Update Time: 2025-10-18

8-methoxy-2-oxo-N-(2-{4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl}ethyl)-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 8-methoxy-2-oxo-N-(2-{4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl}ethyl)-2H-chromene-3-carboxamide
• 8-methoxy-2-oxo-N-(2-(4-oxothieno[3,2-d]pyrimidin-3(4H)-yl)ethyl)-2H-chromene-3-carboxamide
• F6523-3469
• 8-methoxy-2-oxo-N-[2-(4-oxothieno[3,2-d]pyrimidin-3-yl)ethyl]chromene-3-carboxamide
• AKOS025389085
• 1903517-64-5

• Inchi： 1S/C19H15N3O5S/c1-26-14-4-2-3-11-9-12(19(25)27-15(11)14)17(23)20-6-7-22-10-21-13-5-8-28-16(13)18(22)24/h2-5,8-10H,6-7H2,1H3,(H,20,23)
• InChI Key： VHJLMYZQIWYUDK-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1C(N(C=N2)CCNC(C1C(=O)OC2C(=CC=CC=2C=1)OC)=O)=O

Computed Properties

• Exact Mass: 397.07324176g/mol
• Monoisotopic Mass: 397.07324176g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 724
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 126Ų

Additional information on 8-methoxy-2-oxo-N-(2-{4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl}ethyl)-2H-chromene-3-carboxamide

Recent Advances in the Study of 8-methoxy-2-oxo-N-(2-{4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl}ethyl)-2H-chromene-3-carboxamide (CAS: 1903517-64-5)

The compound 8-methoxy-2-oxo-N-(2-{4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl}ethyl)-2H-chromene-3-carboxamide (CAS: 1903517-64-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique thieno[3,2-d]pyrimidin and chromene moieties, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and pharmacological properties.

Recent research has focused on the synthesis and optimization of this compound, with particular emphasis on its role as a kinase inhibitor. Studies have demonstrated its ability to selectively target specific kinases involved in various pathological conditions, including cancer and inflammatory diseases. The compound's structural features, such as the methoxy group and the carboxamide linkage, have been shown to enhance its binding affinity and selectivity towards target proteins.

In vitro and in vivo studies have revealed promising results regarding the compound's efficacy and safety profile. For instance, preclinical trials have indicated that 8-methoxy-2-oxo-N-(2-{4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl}ethyl)-2H-chromene-3-carboxamide exhibits potent anti-proliferative effects against certain cancer cell lines, with minimal cytotoxicity towards normal cells. These findings suggest its potential as a lead compound for the development of novel anticancer agents.

Further investigations have explored the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) characteristics. Advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), have been employed to quantify the compound in biological matrices and assess its stability under various conditions. These studies have provided valuable insights into the compound's bioavailability and potential for clinical translation.

In addition to its therapeutic potential, recent work has also highlighted the compound's utility as a chemical probe for studying kinase signaling pathways. By modulating the activity of specific kinases, researchers have gained a deeper understanding of the molecular mechanisms underlying disease progression and treatment resistance. This has opened new avenues for the development of targeted therapies and personalized medicine approaches.

Despite these advancements, challenges remain in the further development of 8-methoxy-2-oxo-N-(2-{4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl}ethyl)-2H-chromene-3-carboxamide. Issues such as solubility, formulation, and potential off-target effects need to be addressed to fully realize its clinical potential. Ongoing research is focused on optimizing the compound's physicochemical properties and exploring its combination with other therapeutic agents to enhance efficacy and reduce adverse effects.

In conclusion, the compound 8-methoxy-2-oxo-N-(2-{4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl}ethyl)-2H-chromene-3-carboxamide (CAS: 1903517-64-5) represents a promising candidate for drug development, with demonstrated biological activity and therapeutic potential. Continued research efforts are expected to further elucidate its mechanisms of action and pave the way for its application in clinical settings.